Cas no 74197-10-7 (N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide)

N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide is a heterocyclic organic compound featuring an acetamide group attached to a tetrahydroindazole core. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The tetrahydroindazole scaffold is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability. The acetamide moiety further enhances its applicability in derivatization reactions. The compound’s well-defined molecular framework and synthetic accessibility make it a valuable building block for researchers exploring novel therapeutic agents or catalytic applications. Proper handling and storage under inert conditions are recommended to maintain stability.
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide structure
74197-10-7 structure
Product Name:N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
CAS No:74197-10-7
MF:C9H13N3O
MW:179.219021558762
MDL:MFCD26935443
CID:3029840
PubChem ID:12898416
Update Time:2025-06-12

N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,5,6,7-四氢-1H-吲唑-5-基)乙酰胺
    • N-(4,5,6,7-tetrahydro-2H-indazol-5-yl)acetamide
    • N-(4,5,6,7-TETRAHYDRO-1H-INDAZOL-5-YL)ACETAMIDE
    • Acetamide, N-(4,5,6,7-tetrahydro-2H-indazol-5-yl)-
    • MFCD26935443
    • AKOS006290905
    • MFCD08447526
    • CS-0362234
    • 74197-09-4
    • Z1198178404
    • SCHEMBL11211906
    • 74197-10-7
    • ALBB-027191
    • LS-09308
    • AKOS017258536
    • N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
    • MDL: MFCD26935443
    • Inchi: 1S/C9H13N3O/c1-6(13)11-8-2-3-9-7(4-8)5-10-12-9/h5,8H,2-4H2,1H3,(H,10,12)(H,11,13)
    • InChI Key: JOEVYUJEEWNTMZ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1CC2C=NNC=2CC1

Computed Properties

  • Exact Mass: 179.105862047Da
  • Monoisotopic Mass: 179.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.8

N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB416295-500 mg
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
500MG
€373.00 2022-08-31
abcr
AB416295-1 g
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
1g
€462.00 2022-08-31
abcr
AB416295-5 g
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
5g
€1,242.00 2022-08-31
Chemenu
CM231641-1g
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7 97%
1g
$444 2023-02-01
Chemenu
CM231641-1g
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7 97%
1g
$378 2021-08-04
TRC
N223030-100mg
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
100mg
$ 230.00 2022-06-02
TRC
N223030-250mg
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
250mg
$ 470.00 2022-06-02
TRC
N223030-500mg
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
74197-10-7
500mg
$ 750.00 2022-06-02
abcr
AB416295-500mg
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide; .
74197-10-7
500mg
€397.00 2025-04-16
abcr
AB416295-1g
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide; .
74197-10-7
1g
€477.00 2025-04-16

N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Related Literature

Additional information on N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide

Research Brief on N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide (CAS: 74197-10-7): Recent Advances and Applications

N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide (CAS: 74197-10-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide as a scaffold for designing selective kinase inhibitors. The research demonstrated that modifications to this core structure could yield compounds with high affinity for specific kinases involved in cancer and inflammatory diseases. The study utilized molecular docking and in vitro assays to validate the binding interactions, revealing promising IC50 values in the nanomolar range for certain derivatives.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the anti-inflammatory properties of this compound. The study found that N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide derivatives exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthetic routes for N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, using catalytic hydrogenation and acetylation steps. This innovation could facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide. Future research directions may include in vivo studies to assess its bioavailability and long-term safety, as well as further structural optimization to enhance its therapeutic efficacy. Overall, the compound continues to be a valuable asset in the toolkit of medicinal chemists and drug developers.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd